N-(Diphenylmethylene)glycine ethyl ester N-(Diphenylmethylene)glycine ethyl ester
Brand Name: Vulcanchem
CAS No.: 69555-14-2
VCID: VC20859367
InChI: InChI=1S/C17H17NO2/c1-2-20-16(19)13-18-17(14-9-5-3-6-10-14)15-11-7-4-8-12-15/h3-12H,2,13H2,1H3
SMILES: CCOC(=O)CN=C(C1=CC=CC=C1)C2=CC=CC=C2
Molecular Formula: C17H17NO2
Molecular Weight: 267.32 g/mol

N-(Diphenylmethylene)glycine ethyl ester

CAS No.: 69555-14-2

Cat. No.: VC20859367

Molecular Formula: C17H17NO2

Molecular Weight: 267.32 g/mol

* For research use only. Not for human or veterinary use.

N-(Diphenylmethylene)glycine ethyl ester - 69555-14-2

Specification

CAS No. 69555-14-2
Molecular Formula C17H17NO2
Molecular Weight 267.32 g/mol
IUPAC Name ethyl 2-(benzhydrylideneamino)acetate
Standard InChI InChI=1S/C17H17NO2/c1-2-20-16(19)13-18-17(14-9-5-3-6-10-14)15-11-7-4-8-12-15/h3-12H,2,13H2,1H3
Standard InChI Key QUGJYNGNUBHTNS-UHFFFAOYSA-N
SMILES CCOC(=O)CN=C(C1=CC=CC=C1)C2=CC=CC=C2
Canonical SMILES CCOC(=O)CN=C(C1=CC=CC=C1)C2=CC=CC=C2

Introduction

N-(Diphenylmethylene)glycine ethyl ester is a chemical compound with the molecular formula C17H17NO2 and a molecular weight of 267.33 g/mol . It is commonly used in organic synthesis, particularly in reactions involving amino acids and their derivatives.

Synonyms

This compound is also known by several synonyms, including ethyl n-diphenylmethylene glycinate, n-diphenylmethylene glycine ethyl ester, and ethyl 2-benzhydrylideneamino acetate among others .

Synthesis Applications

N-(Diphenylmethylene)glycine ethyl ester has been utilized in various synthetic applications:

Aldol Reactions

In aldol reactions, this compound serves as a donor partner. For instance, its methyl ester derivative reacts with aldehydes like isobutyraldehyde or 2-ethylbutyraldehyde under catalytic conditions to produce β-hydroxy α-amino esters with good enantioselectivity when appropriate catalysts are used .

Asymmetric Synthesis of Diamino Esters

It plays a crucial role in the asymmetric synthesis of syn and anti diamino esters through the addition of its lithium enolate to sulfinimines under controlled conditions. The reaction's stereochemistry can be influenced by factors such as solvent choice and temperature control .

Table: Suppliers' Specifications for Purity Levels

Different suppliers offer varying purity levels for this compound:

SupplierPurity Level (%)
TCI America >97%
Thermo Scientific ≥98%

Storage Conditions

This compound should be stored at room temperature under inert gas due to its sensitivity to moisture . It is recommended that storage occurs in a cool and dark place below <15°C.

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